3,3-Difluorocyclohexanecarboxylic acid
Overview
Description
3,3-Difluorocyclohexanecarboxylic acid is a chemical compound with the CAS Number: 849669-20-1 and Linear Formula: C7H10F2O2 . It is widely used as a starting material to develop potential drugs.
Molecular Structure Analysis
The molecular structure of this compound consists of a six-membered ring with two fluorine atoms attached to the third carbon atom . The InChI Code is 1S/C7H10F2O2/c8-7(9)3-1-2-5(4-7)6(10)11/h5H,1-4H2,(H,10,11) and the InChI key is GSVZSOJKYXYXAX-UHFFFAOYSA-N .Physical and Chemical Properties Analysis
This compound is a white crystalline solid with a melting point of 89-92°C. The compound has a molecular weight of 164.15 g/mol with the molecular formula C7H10F2O2 .Scientific Research Applications
Fluorinated Analogue for Drug Discovery
1-Amino-4,4-difluorocyclohexanecarboxylic acid, designed as a fluorinated analogue of 1-aminocyclohexanecarboxylic acid, holds potential in drug discovery. This compound, synthesized from commercially available materials, offers insights into the influence of fluorine atoms on conformation, lipophilicity, acidity, and fluorescent properties, suggesting varied practical applications (Mykhailiuk et al., 2013).
Organic Synthesis
3,3-Difluorocyclohexanecarboxylic acid derivatives, specifically acyl fluorides, are synthesized using CpFluor (3,3-Difluoro-1,2-diphenylcyclopropene). This method efficiently transforms various carboxylic acids into corresponding acyl fluorides, demonstrating its utility in organic synthesis (Wang et al., 2021).
Material Synthesis
In material science, the synthesis of MIL-101(Cr), a prototypical Metal-Organic Framework (MOF), uses carboxylic acids as modulators to enhance product properties. Studies on using various acid modulators, including strong inorganic and weak carboxylic acids, have led to significant improvements in yield and surface area of the products (Zhao et al., 2015).
Biotransformation Research
The biotransformation of fluorotelomer alcohol by the fungus Phanerochaete chrysosporium demonstrates potential environmental applications. This study shows how the fungus can transform fluorotelomer alcohol into more degradable polyfluoroalkylcarboxylic acids, indicating potential bioremediation strategies for environments contaminated with fluoroalkyl substances (Tseng et al., 2014).
Lewis Acid Catalysis
Gallium(III) triflate, a Lewis acid catalyst, is utilized in various organic reactions, including Friedel-Crafts alkylation and acylation. Its water tolerance and recyclability make it suitable for sustainable synthetic processes, possibly involving fluorinated cyclohexanecarboxylic acid derivatives (Prakash et al., 2012).
Safety and Hazards
Properties
IUPAC Name |
3,3-difluorocyclohexane-1-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10F2O2/c8-7(9)3-1-2-5(4-7)6(10)11/h5H,1-4H2,(H,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GSVZSOJKYXYXAX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CC(C1)(F)F)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10F2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
164.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
849669-20-1 | |
Record name | 3,3-difluorocyclohexane-1-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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